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Compound of Interest

Compound Name: 7-Chlorobicyclo(2.2.1)heptane
CAS No.: 765-80-0
Cat. No.: B16132506
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 7-
Chlorobicyclo[2.2.1]heptane (also known as 7-chlornorbornane). Due to the limited availability
of published experimental spectra for this specific compound, this guide combines available
experimental mass spectrometry data with predicted Nuclear Magnetic Resonance (NMR) and
Infrared (IR) spectroscopic data to offer a comprehensive analytical profile.

Chemical Structure and Properties

e IUPAC Name: 7-chlorobicyclo[2.2.1]heptane[1]

Synonyms: 7-Chlornorbornan, 7-Chlorobicyclo(2.2.1)heptane[1]

CAS Number: 765-80-0[1][2]

Molecular Formula: C7H11CI[1][2][3]

Molecular Weight: 130.61 g/mol [1][3]
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e Canonical SMILES: C1CC2CCC1C2CI[1]

Spectroscopic Data

The following sections present the available and predicted spectroscopic data for 7-
Chlorobicyclo[2.2.1]heptane, organized for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Experimental NMR data for 7-Chlorobicyclo[2.2.1]heptane is not readily available in
published literature. The following data is based on computational predictions and should be
used as a reference for spectral interpretation.

2.1.1. Predicted *H NMR Spectroscopy

The predicted *H NMR spectrum of 7-Chlorobicyclo[2.2.1]heptane in CDCls would exhibit
distinct signals for the bridgehead, bridge, and methylene protons. The symmetry of the
molecule influences the number of unique proton environments.

Predicted Chemical

Multiplicit Integration Assignment

Shift (ppm) S 2 2
~4.0 Singlet 1H H-7
~25 Broad Singlet 2H H-1, H-4 (bridgehead)

, H-2, H-3, H-5, H-6
~18-1.9 Multiplet 4H

(exo)

_ H-2, H-3, H-5, H-6

~1.2-13 Multiplet 4H

(endo)

2.1.2. Predicted 3C NMR Spectroscopy

The predicted 13C NMR spectrum provides insights into the carbon framework of the molecule.
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Predicted Chemical Shift (ppm) Assignment

~70 C-7

~40 C-1, C-4 (bridgehead)
~ 30 C-2,C-3,C-5,C-6

Infrared (IR) Spectroscopy

Note: A specific experimental IR spectrum for 7-Chlorobicyclo[2.2.1]heptane is not available.
The data below is predicted and highlights the expected characteristic absorption bands.

Frequency (cm™?) Vibrational Mode Intensity
2950 - 2850 C-H stretch (alkane) Strong
1450 C-H bend (methylene) Medium
750 - 650 C-Cl stretch Strong

Mass Spectrometry (MS)

The mass spectrum of 7-Chlorobicyclo[2.2.1]heptane is characterized by its molecular ion peak
and a distinctive isotopic pattern due to the presence of chlorine (3>Cl and 37Cl isotopes in an
approximate 3:1 ratio).[3] The fragmentation pattern is typical for bicyclic alkanes.

m/z Relative Intensity (%) Assignment

130/132 Moderate [M]* (Molecular ion)

95 High [M-CIJ*+

67 High [CsH7]*

66 Base Peak [CsHe]* (retro-Diels-Alder

fragmentation)

Experimental Protocols
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While specific experimental parameters for the acquisition of data for 7-
Chlorobicyclo[2.2.1]heptane are not documented, the following provides a general
methodology for each key technique.

NMR Spectroscopy

A sample of 7-Chlorobicyclo[2.2.1]heptane would be dissolved in a deuterated solvent, typically
chloroform-d (CDCls), and transferred to an NMR tube. *H and *3C NMR spectra would be
acquired on a high-field NMR spectrometer (e.g., 400 or 500 MHz). Standard pulse sequences
would be used for both one-dimensional and potentially two-dimensional (e.g., COSY, HSQC)
experiments to aid in structural elucidation.

Infrared (IR) Spectroscopy

For a liquid sample like 7-Chlorobicyclo[2.2.1]heptane, an IR spectrum can be obtained using
the thin-film method. A drop of the neat liquid is placed between two salt plates (e.g., NaCl or
KBr) to create a thin capillary film. The spectrum is then recorded using a Fourier Transform
Infrared (FTIR) spectrometer over the standard mid-IR range (4000-400 cm~1).

Mass Spectrometry (MS)

Mass spectral data is typically acquired using a Gas Chromatography-Mass Spectrometry (GC-
MS) system. A dilute solution of 7-Chlorobicyclo[2.2.1]heptane in a volatile solvent (e.g.,
dichloromethane or hexane) is injected into the GC. The compound is separated from any
impurities on a capillary column and then introduced into the mass spectrometer. Electron
lonization (EI) at 70 eV is a common method for generating ions, which are then analyzed by a
mass analyzer (e.g., a quadrupole).

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of spectroscopic analysis and the relationship
between the molecular structure and its spectral features.
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Caption: General workflow for the spectroscopic analysis of 7-Chlorobicyclo[2.2.1]heptane.
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Caption: Key fragmentation pathways for 7-Chlorobicyclo[2.2.1]heptane in mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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